Cas no 284040-49-9 (Adenosine, 8-(cycloheptylthio)-)

• Product Name: Adenosine, 8-(cycloheptylthio)-
• CAS No: 284040-49-9
• MF: C₁₇H₂₅N₅O₄S
• MW: 395.476502180099
• CID: 1434519
• Update Time: 2024-08-15

Adenosine, 8-(cycloheptylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-(cycloheptylthio)-
• Adenosine, 8-(cycloheptylthio)- (9CI)

• Inchi： 1S/C17H25N5O4S/c18-14-11-15(20-8-19-14)22(16-13(25)12(24)10(7-23)26-16)17(21-11)27-9-5-3-1-2-4-6-9/h8-10,12-13,16,23-25H,1-7H2,(H2,18,19,20)/t10-,12-,13-,16-/m1/s1
• InChI Key： DJOCFCQEDKCZBT-XNIJJKJLSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2SC2CCCCCC2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 635.06194

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Melting Point: 205-206 °C
• Boiling Point: 731.4±70.0 °C(Predicted)
• PSA: 279.13
• pka: 12.98±0.70(Predicted)